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Compound of Interest

Compound Name: Methalthiazide

Cat. No.: B1615768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyclothiazide, a thiazide diuretic, is a cornerstone in the management of hypertension and

edema. This technical guide provides a comprehensive overview of its core pharmacological

and chemical properties, with a focus on data relevant to researchers and professionals in drug

development. This document summarizes key quantitative data, details experimental

methodologies, and visualizes associated molecular pathways.

Chemical Identification

It is important to note that the term "Methalthiazide" is often a misspelling or a less common

synonym for Methyclothiazide. All data herein pertains to Methyclothiazide.

Identifier Value

CAS Number 135-07-9[1][2][3][4][5]

IUPAC Name

6-chloro-3-(chloromethyl)-2-methyl-3,4-dihydro-

2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-

dioxide

Molecular Formula C₉H₁₁Cl₂N₃O₄S₂

Molecular Weight 360.24 g/mol

Synonyms Aquatensen, Duretic, Enduron, Enduronum

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1615768?utm_src=pdf-interest
https://www.benchchem.com/product/b1615768?utm_src=pdf-body
https://cymitquimica.com/cas/135-07-9/
https://www.medkoo.com/products/8494
https://www.drugfuture.com/chemdata/methyclothiazide.html
https://go.drugbank.com/drugs/DB00232
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6764591.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pharmacological Data
Mechanism of Action

Methyclothiazide exerts its diuretic and antihypertensive effects primarily by inhibiting the

sodium-chloride symporter in the distal convoluted tubule of the nephron. This inhibition leads

to a cascade of effects:

Increased Natriuresis and Diuresis: By blocking sodium reabsorption, Methyclothiazide

promotes the excretion of sodium and water, which in turn reduces extracellular volume and

plasma volume.

Antihypertensive Effect: The reduction in blood volume contributes to a decrease in blood

pressure.

Pharmacokinetic Properties

Parameter Value Condition

pKa 9.4 at 25°C

Water Solubility 50 mg/L Room Temperature

Experimental Protocols
A key area of research for thiazide diuretics like Methyclothiazide is their effect on vascular

smooth muscle and the endothelium.

Vascular Reactivity Studies

Objective: To investigate the effect of Methyclothiazide on the contractile response of aortic

rings to norepinephrine in spontaneously hypertensive rats (SHR).

Methodology:

Tissue Preparation: Aortic rings are obtained from 12-week-old spontaneously hypertensive

rats.
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Experimental Setup: The aortic rings are mounted in organ baths containing a physiological

salt solution.

Drug Application: Norepinephrine is added to the organ baths to induce a contractile

response.

Intervention: Methyclothiazide is administered to observe its effect on the norepinephrine-

induced contraction.

Data Analysis: The contractile force is measured and compared between treated and

untreated tissues.

Findings: Research suggests that the effects of Methyclothiazide on the vascular response to

norepinephrine are mediated by an endothelium-dependent mechanism that involves the

release of endothelium-dependent relaxing factor (EDRF), now known to be nitric oxide (NO).

Signaling and Workflow Diagrams
Mechanism of Diuretic Action

The following diagram illustrates the primary mechanism of action of Methyclothiazide at the

distal convoluted tubule of the nephron.
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Caption: Mechanism of Methyclothiazide action in the distal convoluted tubule.

Experimental Workflow for Vascular Reactivity

This diagram outlines the logical flow of a typical experiment investigating the vascular effects

of Methyclothiazide.
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Caption: Workflow for assessing the vascular effects of Methyclothiazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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